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Compound of Interest

Compound Name: Acetophenone-(phenyl-d5)

Cat. No.: B130792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of

Acetophenone-(phenyl-d5). Adherence to these procedures is critical for ensuring laboratory

safety and maintaining the integrity of the material.

Hazard Identification and Personal Protective Equipment
(PPE)
Acetophenone-(phenyl-d5) is a combustible liquid that is harmful if swallowed and causes

serious eye irritation.[1][2][3][4] It is also harmful to aquatic life.[2][3] The primary routes of

exposure are ingestion, eye contact, and skin contact.

GHS Classification:

Pictogram: GHS07 (Exclamation Mark)[1]

Signal Word: Warning[1][3]

Hazard Statements:

H302: Harmful if swallowed[1][2][3][4][5]

H319: Causes serious eye irritation[1][2][3]
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H227: Combustible liquid[3][4]

H412: Harmful to aquatic life with long-lasting effects[2]

Recommended Personal Protective Equipment (PPE):

PPE Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.[2][3][6]

Hand Protection

Ketone-resistant gloves (e.g.,

Butyl rubber, PVA-coated).[7]

[8][9]

Standard nitrile gloves may

offer insufficient protection

against ketones.[8] Always

check the manufacturer's glove

compatibility data. Gloves

should be tested to EN 374

standard.[6]

Body Protection Standard laboratory coat. To prevent skin contact.

Respiratory Protection

Not typically required if

handled in a well-ventilated

area or a chemical fume hood.

[2][6]

Vapors are heavier than air

and can accumulate.[10][11]

Use a respirator with an

appropriate cartridge if

ventilation is inadequate.[3]

Physical and Chemical Properties
Summarized below are the key physical and chemical properties of Acetophenone-(phenyl-
d5).
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Property Value

Chemical Formula C₆D₅COCH₃[1]

Molecular Weight 125.18 g/mol [1][5][12]

Appearance
Colorless liquid or white, plate-like crystals[10]

[11]

Melting Point 19-20 °C[1][11]

Boiling Point 202 °C[1][11]

Flash Point 76 °C (168.8 °F) - closed cup[1]

Density 1.073 g/mL at 25 °C[1]

Solubility
Slightly soluble in water.[10][11] Soluble in

ethanol, ether, chloroform.[11]

Operational and Disposal Plans
This section provides procedural guidance for the safe handling, storage, and disposal of

Acetophenone-(phenyl-d5).

Operational Plan: Step-by-Step Handling Procedure
a. Receiving and Storage:

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, and well-ventilated area designated for combustible

liquids (Storage Class 10).[1][3]

Conditions: Keep the container tightly closed to prevent the absorption of moisture, which

can lead to hydrogen-deuterium exchange.[4][6][13] Store away from heat, ignition sources,

and direct sunlight.[3][6]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong reducing

agents.[11]
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b. Handling and Use:

Ventilation: All handling of open containers must be performed in a well-ventilated area,

preferably within a chemical fume hood.[2][6]

Donning PPE: Before handling, put on all required PPE as specified in the table above.

Grounding: To prevent static discharge, ground and bond containers and receiving

equipment when transferring the liquid.[6]

Dispensing: Use only non-sparking tools.[6] Avoid inhalation of vapors and any contact with

skin and eyes.[3]

Hygiene: Do not eat, drink, or smoke in the work area.[3][6] Wash hands thoroughly with

soap and water after handling and before leaving the laboratory.[3][6]

c. First Aid Measures:

If Swallowed: Do NOT induce vomiting. Rinse mouth with water and immediately call a

poison center or doctor.[2][3][4]

If in Eyes: Rinse cautiously with water for several minutes.[3] Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.[2][3][4]

If on Skin: Wash off with plenty of soap and water.[2] Remove contaminated clothing.[2]

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.[4]

Disposal Plan
All waste containing Acetophenone-(phenyl-d5) must be treated as hazardous chemical

waste.

Waste Collection:

Collect all liquid waste containing Acetophenone-(phenyl-d5) in a dedicated, properly

labeled, and sealed hazardous waste container.[3][14][15]
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The container should be made of a compatible material and kept closed when not in use.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Acetophenone-(phenyl-d5)," and any other components in the waste stream.

Storage of Waste:

Store the waste container in a designated satellite accumulation area that is secure and

away from drains.

Disposal:

Arrange for pickup and disposal through your institution's Environmental Health & Safety

(EHS) office or a licensed hazardous waste disposal contractor.[3][4]

DO NOT dispose of Acetophenone-(phenyl-d5) down the drain or in regular trash.[3][4] It

is harmful to aquatic life and improper disposal is prohibited.[2][3]

Workflow Visualization
The following diagram illustrates the standard operating procedure for handling

Acetophenone-(phenyl-d5) from receipt to disposal.

Preparation & Storage
Handling Protocol Waste & Disposal
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Caption: Workflow for safe handling of Acetophenone-(phenyl-d5).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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